Cas no 5704-20-1 (2-hydroxypentan-3-one)

2-hydroxypentan-3-one structure
Product Name:2-hydroxypentan-3-one
CAS No:5704-20-1
Molecular Formula:C5H10O2
Molecular Weight:102.1317
MDL:MFCD20432101
CID:946387
PubChem ID:521790
2-hydroxypentan-3-one Properties
Names and Identifiers
-
- hydroxypentanone,2-hydroxy-3-pentanone
- 3-Pentanon-2-ol
- 3-Pentanone, 2-hydroxy-
- 2-hydroxypentan-3-one
- 5704-20-1
- 2-Hydroxy-3-pentanone
- LMFA12000015
- F88092
- SCHEMBL105913
- QMXCHEVUAIPIRM-UHFFFAOYSA-N
- CHEBI:179408
- CS-0242252
- AKOS014198153
- 2-hydroxy-pentan-3-one
- DTXSID801017539
- EN300-246488
- DS-015168
- 4-hydroxy-3-pentanone
-
- MDL: MFCD20432101
- InChIKey: QMXCHEVUAIPIRM-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H10O2/c1-3-5(7)4(2)6/h4,6H,3H2,1-2H3
- SMILES: CCC(=O)C(C)O
Computed Properties
- Exact Mass: 102.0681
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 102.068079557g/mol
- Heavy Atom Count: 7
- Complexity: 68.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- Refractive Index: 1.4128
- Boiling Point: 186.45°C (estimate)
- Melting Point: 2.5°C (estimate)
- Density: 0.9742
2-hydroxypentan-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EZCO-100mg |
hydroxypentanone,2-hydroxy-3-pentanone |
5704-20-1 | 95%+ | 100mg |
$617.00 | ||
Aaron | AR00EZL0-100mg |
hydroxypentanone,2-hydroxy-3-pentanone |
5704-20-1 | 95% | 100mg |
$624.00 | ||
Enamine | EN300-246488-0.05g |
2-hydroxypentan-3-one |
5704-20-1 | 95% | 0.05g |
$293.0 | 2024-06-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312922-1g |
2-Hydroxypentan-3-one |
5704-20-1 | 98% | 1g |
¥12158.00 |
2-hydroxypentan-3-one Related Literature
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Shuang Bi,Xiaoyuan Niu,Fan Yang,Ying Xu,Yixin Dai,Ye Liu,Qi Zhou Food Funct. 2022 13 10956
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Chenxiao Zhao,Hao Su,Yongjun Liu RSC Adv. 2016 6 80621
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3. 321. Periodate oxidation of 1,2-diols, diketones, and hydroxy-ketones: the use of oxygen-18 as a tracerC. A. Bunton,V. J. Shiner J. Chem. Soc. 1960 1593
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4. Stereospecific formation of R-aromatic acyloins by Zymomonas mobilis pyruvate decarboxylaseStephen Bornemann,David H. G. Crout,Howard Dalton,Vladimír Kren,Mario Lobell,Gregory Dean,Nicholas Thomson,Margaret M. Turner J. Chem. Soc. Perkin Trans. 1 1996 425
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2016 33 1352
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2021 38 677
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7. 490. Oxidations of organic compounds by cobaltic salts. Part IV. Kinetic product studies of oxidations of tertiary alcoholsD. G. Hoare,William A. Waters J. Chem. Soc. 1964 2552
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8. Biotransformations with acetolactate decarboxylase: unusual conversions of both substrate enantiomers into products of high optical purityDavid H. G. Crout,Daniel L. Rathbone J. Chem. Soc. Chem. Commun. 1988 98
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Angelo Frongia,Francesco Secci,Francesca Capitta,Pier Paolo Piras,Maria Luisa Sanna Chem. Commun. 2013 49 8812
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10. Absolute configuration of the product of the acetolactate synthase reaction by a novel method of analysis using acetolactate decarboxylaseDavid H. G. Crout,Edward R. Lee,Daniel L. Rathbone J. Chem. Soc. Perkin Trans. 1 1990 1367
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(CAS:5704-20-1)2-hydroxypentan-3-one

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally